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Compound of Interest

Compound Name: DL-Methionine-13C

Cat. No.: B3328617 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

regulatory compliance. This guide provides essential safety and logistical information for the

proper disposal of DL-Methionine-13C, a stable, non-radioactive, isotope-labeled amino acid.

Understanding DL-Methionine-13C
DL-Methionine-13C is chemically identical to its unlabeled counterpart, DL-Methionine, but

with the carbon-13 isotope incorporated into its structure. Since ¹³C is a stable, non-radioactive

isotope, no special precautions related to radioactivity are required for its handling or

disposal[1][2]. The disposal procedures are therefore governed by the chemical properties of

DL-Methionine.

DL-Methionine is generally not classified as a hazardous substance[3][4][5]. However, it is

crucial to handle it as a chemical substance within a laboratory setting, employing standard

safety protocols.

Chemical and Physical Properties

A summary of the key properties of DL-Methionine is provided below.
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Property Value Source(s)

Appearance White, fine crystalline powder [6][7]

Molecular Formula C₄¹³CH₁₁NO₂S

Molecular Weight Approx. 150.21 g/mol [7]

Melting Point 270-281°C (decomposes) [7]

Solubility in Water 33.81 g/L @ 25°C [7]

pH 5.6-6.1 (1% aqueous solution) [7]

Safety Operating and Disposal Plan
This section outlines the procedural, step-by-step guidance for safe handling and disposal.

Personal Protective Equipment (PPE)
Proper personal protective equipment should be worn to minimize exposure and ensure safety.

Equipment Specification Source(s)

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

[7][8]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.
[7]

Respiratory Protection

Not required under normal use

with adequate ventilation. Use

a NIOSH-approved respirator if

dust may be generated.

[7]

Experimental Protocol: Spill Management
In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate: If the spill is large, evacuate non-essential personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the powder from becoming airborne. Avoid generating dust[6][7].

Cleanup: Carefully sweep or vacuum the spilled material[7]. Place the collected material into

a suitable, sealed, and clearly labeled container for disposal[6].

Decontamination: Clean the spill area thoroughly with soap and water[6].

Step-by-Step Disposal Procedure
Waste Identification and Collection:

Collect waste DL-Methionine-13C in a sturdy, compatible, and sealable container[9].

Clearly label the container as "Waste DL-Methionine-13C"[10].

Do not mix with incompatible materials, such as strong oxidizing agents[7][11].

Storage:

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

substances[7].

Keep the container tightly closed except when adding waste[9].

Final Disposal:

The final disposal method must comply with all applicable local, state, and federal

regulations[7][10][12].

Offer surplus and non-recyclable solutions to a licensed disposal company[5][13].

For specific institutional procedures, always consult your Environmental Health and Safety

(EHS) department[4][10]. Depending on local regulations, disposal into a landfill may be

an appropriate method[6].

Empty Container Disposal:
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Thoroughly empty the original product container.

The first rinse of the container should be collected and disposed of as chemical waste[9].

After rinsing thoroughly, deface or remove the original label[9].

The clean, empty container can then be disposed of as normal laboratory glass or plastic

waste.

Visualizations
The following diagrams illustrate the decision-making process and the logical workflow for

proper disposal.
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Fig 1. Isotope Disposal Decision Pathway.
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Fig 2. Disposal workflow for DL-Methionine-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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